Cas no 55048-55-0 (Butane,1,1,1-triethoxy-3-methyl-)

• Product Name: Butane,1,1,1-triethoxy-3-methyl-
• CAS No: 55048-55-0
• MF: C₁₁H₂₄O₃
• MW: 204.306464195251
• CID: 365859
• PubChem ID: 20289365
• Update Time: 2025-04-19

Butane,1,1,1-triethoxy-3-methyl- Chemical and Physical Properties

Names and Identifiers

• Butane,1,1,1-triethoxy-3-methyl-
• 1,1,1-TRIETHOXY-3-METHYLBUTANE
• 1,1,1-triethoxy-3-methyl-butane
• 3-methyl-1,1,1-triethoxybutane
• A830460
• AG-F-92186
• CTK5A2959
• Orthoisovaleriansaeure-triaethylester
• orthoisovaleric acid triethyl ester
• Triethylorthoisovalerat
• AKOS011075003
• DTXSID60604689
• 55048-55-0
• SCHEMBL11381525

• Inchi： 1S/C11H24O3/c1-6-12-11(13-7-2,14-8-3)9-10(4)5/h10H,6-9H2,1-5H3
• InChI Key： GZUFHOUFXUXVHA-UHFFFAOYSA-N
• SMILES： O(CC)C(CC(C)C)(OCC)OCC

Computed Properties

• Exact Mass: 204.17262
• Monoisotopic Mass: 204.173
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 8
• Complexity: 118
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 27.7A^2

Experimental Properties

• Density: 0.869 g/cm3 (25 ºC)
• Boiling Point: 57-59 ºC (7 Torr)
• Flash Point: 74.9±17.3 ºC,
• Refractive Index: 1.4056 (589.3 nm 25 ºC)
• Solubility: Slightly soluble (3.7 g/l) (25 º C),
• PSA: 27.69